![molecular formula C8H7ClN2O2 B6164203 1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride CAS No. 2375193-64-7](/img/no-structure.png)
1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride
Overview
Description
1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride (PPCA-HCl) is an organic compound with a wide range of applications in scientific research. It is a highly versatile compound, with numerous potential applications in fields such as organic synthesis, catalysis, and drug design.
Scientific Research Applications
1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride has a wide range of applications in scientific research. It is used as a catalyst in organic synthesis, as a reagent for the synthesis of other compounds, and as a building block for drug design. It is also used in the study of biological processes, such as enzyme inhibition and drug metabolism.
Mechanism of Action
1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride acts as an inhibitor of enzymes. It binds to the active site of an enzyme, blocking the binding of the substrate and preventing the enzyme from catalyzing the reaction. This mechanism of action is used in drug design, as it allows researchers to design drugs that target specific enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. Studies have shown that it can inhibit the activity of certain enzymes, but its exact mechanism of action is still being investigated. It is also not known whether it has any direct effects on cells or tissues.
Advantages and Limitations for Lab Experiments
1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride is a highly versatile compound, with numerous potential applications in lab experiments. It is relatively easy to synthesize, and its reactivity makes it useful for a variety of reactions. However, its mechanism of action is still not fully understood, and its effects on cells and tissues have yet to be determined.
Future Directions
There are numerous potential future directions for research on 1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride. These include further investigation into its mechanism of action, as well as its effects on cells and tissues. Additionally, research could be conducted on its potential applications in drug design, and its use as a catalyst in organic synthesis. Further research could also be conducted on its potential applications in other fields, such as catalysis and biochemistry.
Synthesis Methods
1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride is synthesized through a reaction of pyridine-3-carboxylic acid and hydrochloric acid. The pyridine-3-carboxylic acid is first treated with anhydrous hydrogen chloride in an inert solvent such as dichloromethane. This forms a protonated product, which is then reacted with anhydrous hydrochloric acid to form this compound. The reaction is carried out in a sealed tube at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid hydrochloride involves the reaction of 2-cyanopyridine with ethyl acetoacetate to form 1-ethyl-6-hydroxy-1,2,3,4-tetrahydropyridine-3-carboxylic acid. This intermediate is then reacted with hydrazine hydrate to form 1-ethyl-6-hydrazinyl-1,2,3,4-tetrahydropyridine-3-carboxylic acid, which is cyclized with phosphorus oxychloride to form 1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "2-cyanopyridine", "ethyl acetoacetate", "hydrazine hydrate", "phosphorus oxychloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-cyanopyridine is reacted with ethyl acetoacetate in the presence of a base to form 1-ethyl-6-hydroxy-1,2,3,4-tetrahydropyridine-3-carboxylic acid.", "Step 2: 1-ethyl-6-hydroxy-1,2,3,4-tetrahydropyridine-3-carboxylic acid is reacted with hydrazine hydrate to form 1-ethyl-6-hydrazinyl-1,2,3,4-tetrahydropyridine-3-carboxylic acid.", "Step 3: 1-ethyl-6-hydrazinyl-1,2,3,4-tetrahydropyridine-3-carboxylic acid is cyclized with phosphorus oxychloride to form 1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid.", "Step 4: Hydrochloric acid is added to the product to form the hydrochloride salt of 1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid." ] } | |
CAS RN |
2375193-64-7 |
Molecular Formula |
C8H7ClN2O2 |
Molecular Weight |
198.60 g/mol |
IUPAC Name |
1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C8H6N2O2.ClH/c11-8(12)6-4-10-7-1-2-9-3-5(6)7;/h1-4,10H,(H,11,12);1H |
InChI Key |
RWXIBYQITUKRKB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=CC2=C1NC=C2C(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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